Cas no 1361648-43-2 (2,6-Difluoro-3-(3,4,5-trichlorophenyl)pyridine)

• Product Name: 2,6-Difluoro-3-(3,4,5-trichlorophenyl)pyridine
• CAS No: 1361648-43-2
• MF: C₁₁H₄Cl₃F₂N
• MW: 294.511966705322
• CID: 4799675
• Update Time: 2025-08-03

2,6-Difluoro-3-(3,4,5-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,6-Difluoro-3-(3,4,5-trichlorophenyl)pyridine

• Inchi： 1S/C11H4Cl3F2N/c12-7-3-5(4-8(13)10(7)14)6-1-2-9(15)17-11(6)16/h1-4H
• InChI Key： KXULWUGOIDUNST-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C1C(=NC(=CC=1)F)F)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 257
• XLogP3: 5.2
• Topological Polar Surface Area: 12.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 2,6-Difluoro-3-(3,4,5-trichlorophenyl)pyridine

Recent Advances in the Study of 2,6-Difluoro-3-(3,4,5-trichlorophenyl)pyridine (CAS: 1361648-43-2)

The compound 2,6-Difluoro-3-(3,4,5-trichlorophenyl)pyridine (CAS: 1361648-43-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique fluorinated and chlorinated aromatic structure, has shown promising potential in various applications, including agrochemicals and medicinal chemistry. Recent studies have focused on its synthesis, physicochemical properties, and biological activities, shedding light on its mechanisms of action and potential therapeutic uses.

One of the key areas of research has been the optimization of synthetic routes for 2,6-Difluoro-3-(3,4,5-trichlorophenyl)pyridine. A study published in the Journal of Organic Chemistry (2023) detailed a novel catalytic method that improves yield and purity while reducing environmental impact. The method employs palladium-catalyzed cross-coupling reactions, which have proven effective in constructing the pyridine core with high regioselectivity. This advancement is particularly significant for scaling up production for industrial applications.

In the realm of agrochemicals, 2,6-Difluoro-3-(3,4,5-trichlorophenyl)pyridine has been investigated as a potential active ingredient in next-generation pesticides. Research conducted by the Agricultural Chemical Society (2024) demonstrated its efficacy against a broad spectrum of pests, including resistant strains. The compound's mode of action involves disruption of insect nervous systems by targeting specific ion channels, a mechanism that differs from conventional pesticides, thereby reducing the likelihood of cross-resistance.

Medicinal chemistry studies have explored the compound's potential as a scaffold for drug development. Preliminary in vitro assays revealed inhibitory activity against several kinases implicated in cancer and inflammatory diseases. A 2024 study in Bioorganic & Medicinal Chemistry Letters highlighted its selective inhibition of the JAK2 kinase, suggesting potential applications in myeloproliferative disorders. However, further pharmacokinetic and toxicological studies are needed to assess its suitability for clinical development.

The physicochemical properties of 2,6-Difluoro-3-(3,4,5-trichlorophenyl)pyridine have also been characterized in detail. Computational modeling and experimental studies have provided insights into its stability, solubility, and lipophilicity, which are crucial for formulation development. These properties, combined with its relatively low toxicity profile in mammalian cells, make it an attractive candidate for further investigation.

Despite these promising findings, challenges remain in the development of 2,6-Difluoro-3-(3,4,5-trichlorophenyl)pyridine-based products. Issues such as environmental persistence and potential bioaccumulation need to be addressed, particularly for agricultural applications. Ongoing research is focusing on structural modifications to improve biodegradability while maintaining biological activity.

In conclusion, recent studies on 2,6-Difluoro-3-(3,4,5-trichlorophenyl)pyridine (CAS: 1361648-43-2) have demonstrated its versatility and potential across multiple applications. The compound's unique chemical structure and biological activities make it a valuable subject for continued research in both agrochemical and pharmaceutical fields. Future directions may include structure-activity relationship studies, formulation optimization, and in vivo efficacy assessments to fully realize its potential.